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Get Quote

One supplier lists the following practical information for research-grade Pomiferin, though independent

verification is recommended [1].

Property Specification / Value

Molecular Weight 420.45 [1]

CAS No. 572-03-2 [1]

Purity 98.98% [1]

Recommended Solvent DMSO [1]

Solubility in DMSO 8.5 mg/mL (20.22 mM). Requires ultrasonic dispersion and warming [1]

Solution Storage -80°C for 6 months; -20°C for 1 month (solution is hygroscopic) [1]

Detailed Experimental Protocols

The following table summarizes key experimental methodologies used in Pomiferin research.
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Experiment /
Assay

Cell Lines / System Key Protocol Details Citation

Cell Viability
(MTT Assay)

Various human tumor

cell lines (e.g., HCT-15,
MDA-MB-231)

Cells are seeded, treated, then incubated with

MTT. Formazan crystals are dissolved in
DMSO, and absorbance is measured [1].

Cell Viability
(Resazurin
Assay)

Neuroblastoma
(CHLA15, LAN5)

Cells treated with Pomiferin for 24h, then
incubated with resazurin.

Fluorescence/absorbance is measured [2].

Cell Viability
(CCK-8 Assay)

BV2 microglial cells Cells treated with Pomiferin and LPS. CCK-8

reagent is added, incubated, and absorbance
is measured at 450nm [3].

Cytotoxicity
(LDH Assay)

BV2 microglial cells Cells treated in incomplete culture medium.
LDH release into supernatant is measured

using a detection kit [3].

Apoptosis
(Flow
Cytometry)

Neuroblastoma

(CHLA15, LAN5)

Uses Apotracker Green and Zombie Violet

staining after 24h Pomiferin treatment.
Validated with pan-caspase inhibitor Q-VD-

OPh [2].

Caspase 3/7
Activity

Neuroblastoma

(CHLA15, LAN5)

Caspase activity is measured using a

commercial assay kit following manufacturer's
protocol [2].

mTOR Kinase
Inhibition

In vitro assay mTOR inhibition is measured using a
commercial K-LISA mTOR activity kit,

following the manufacturer's protocol [4].

Lipid
Peroxidation
(Ferroptosis)

Neuroblastoma

(CHLA15, LAN5)

Measured using BODIPY 581/591 C11

staining reagent. Fluorescence shift indicates
lipid peroxidation [2].

Western Blot
Analysis

Various (e.g., HEK293,
MCF7, neuroblastoma)

Standard protocol: cells lysed, proteins
separated via SDS-PAGE, transferred to

membrane, and detected with specific
antibodies [4] [3] [2].
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Experiment /
Assay

Cell Lines / System Key Protocol Details Citation

RNA Extraction
& qPCR

BV2 microglial cells RNA extracted with Trizol, reverse-transcribed

to cDNA, and mRNA levels measured with
SYBR Green RT-PCR [3].

Signaling Pathways and Mechanisms of Action

Research indicates Pomiferin modulates multiple cellular pathways. The diagram below summarizes its role

in the PI3K-Akt-mTOR pathway and neuroinflammation.

Pomiferin Mechanisms
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Pomiferin modulates key cellular pathways, inhibiting mTOR to affect translation and targeting

inflammation via Akt/Nrf2 and NF-κB [4] [3].

Key Biological Activities Summary

Pomiferin exhibits a range of potent biological activities, as summarized below.

Activity / Effect Experimental Context Key Findings / Metrics

HDAC & mTOR
Inhibition

In vitro enzymatic and

cellular assays

HDAC IC₅₀: 1.05 µM; mTOR IC₅₀: 6.2 µM;

stabilizes tumor suppressor Pdcd4 [1] [4].

Anticancer Effects Neuroblastoma, renal,

colon, breast, etc.

Induces apoptosis, ferroptosis, and impairs

autophagy; synergizes with conventional
chemo drugs [2].

Antineuroinflammatory BV2 microglial cells, LPS-
induced model

Reduces ROS, NO, IL-6, TNF-α; acts via
Akt/Nrf2 activation and NF-κB inhibition [3].

Antioxidant & Skin
Care

Human dermal fibroblasts,
ex vivo hair follicles

Stimulates extracellular matrix proteins
(collagen, elastin, fibrillin) [5].

Research Gaps and Future Directions

The available literature has clear gaps regarding Pomiferin's physicochemical properties. A comprehensive

whitepaper would require data on:

Solubility: Systematic profiling in pharmaceutically relevant solvents (e.g., water, PBS, ethanol,
PEG).

Stability: Detailed studies under various conditions (pH, temperature, light) and in biological
matrices.

Solution Kinetics: Long-term stability of stock and working solutions across different solvents.
Formulation: Pre-formulation data for in vivo studies, such as compatibility with surfactants.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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